Cas no 2171962-09-5 (2-(3-bromo-1H-pyrazol-1-yl)benzoic acid)

• Product Name: 2-(3-bromo-1H-pyrazol-1-yl)benzoic acid
• CAS No: 2171962-09-5
• MF: C₁₀H₇BrN₂O₂
• MW: 267.078781366348
• CID: 5766544
• PubChem ID: 165823069
• Update Time: 2025-05-26

2-(3-bromo-1H-pyrazol-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1615744
• 2-(3-bromo-1H-pyrazol-1-yl)benzoic acid
• 2171962-09-5

• Inchi： 1S/C10H7BrN2O2/c11-9-5-6-13(12-9)8-4-2-1-3-7(8)10(14)15/h1-6H,(H,14,15)
• InChI Key： PRGGGSWXICAFMH-UHFFFAOYSA-N
• SMILES： BrC1C=CN(C2C=CC=CC=2C(=O)O)N=1

Computed Properties

• Exact Mass: 265.96909g/mol
• Monoisotopic Mass: 265.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.1Ų

Additional information on 2-(3-bromo-1H-pyrazol-1-yl)benzoic acid

Introduction to 2-(3-bromo-1H-pyrazol-1-yl)benzoic acid (CAS No: 2171962-09-5)

2-(3-bromo-1H-pyrazol-1-yl)benzoic acid, also known by its CAS number 2171962-09-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of benzoic acid, with a substituted pyrazole ring at the second position. The presence of the bromine atom in the pyrazole ring introduces unique electronic and structural properties, making it a valuable molecule for various applications.

The synthesis of 2-(3-bromo-1H-pyrazol-1-yl)benzoic acid involves a series of carefully controlled reactions, often starting from readily available starting materials such as o-bromobenzoic acid and appropriate pyrazole derivatives. The reaction conditions, including temperature, solvent, and catalysts, play a crucial role in achieving high yields and purity of the final product. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound.

Pyrazole, a five-membered aromatic heterocycle containing two adjacent nitrogen atoms, is a key structural component of this molecule. The substitution pattern on the pyrazole ring significantly influences its reactivity and biological activity. In the case of 2-(3-bromo-1H-pyrazol-1-yl)benzoic acid, the bromine atom at position 3 of the pyrazole ring contributes to its unique electronic properties, making it an interesting candidate for various chemical transformations.

The physical and chemical properties of CAS 2171962-09 have been extensively studied. Its solubility in various solvents, melting point, and stability under different conditions are critical factors for its application in research and development. Recent studies have highlighted its potential as a building block in the synthesis of bioactive molecules, particularly in the field of drug discovery.

In terms of biological activity, 2-(3-bromo-1H-pyrazolyl)benzoic acid has shown promising results in preliminary assays targeting various enzymes and receptors. Its ability to interact with specific biological targets makes it a valuable compound for further exploration in therapeutic areas such as oncology, inflammation, and infectious diseases.

The application of computational chemistry techniques has provided deeper insights into the molecular interactions and binding modes of this compound with biological targets. These studies have been instrumental in guiding further optimization efforts to enhance its potency and selectivity.

In conclusion, 2-(3-bromo-pyrazolyl)benzoic acid is a versatile compound with significant potential in both academic research and industrial applications. Its unique structure, coupled with recent advances in synthetic methodologies and biological evaluations, positions it as an important molecule for future developments in organic chemistry and pharmacology.